1-(cyclopropylmethyl)-2-(2-fluoro-4-methylphenyl)-1H-imidazole

• IUPAC Name: 1-(cyclopropylmethyl)-2-(2-fluoro-4-methylphenyl)imidazole
• InChI: InChI=1S/C14H15FN2/c1-10-2-5-12(13(15)8-10)14-16-6-7-17(14)9-11-3-4-11/h2,5-8,11H,3-4,9H2,1H3
• InChI Key: RLUBHTHZKFXPFB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=NC=CN2CC3CC3)F
• Molecular Formula: C14H15FN2
• Molecular Weight: 230.28 g/mol

Description

1-(cyclopropylmethyl)-2-(2-fluoro-4-methylphenyl)-1H-imidazole, also known as CP-532,903, is a potent and selective antagonist of the orexin-1 receptor. Orexin-1 receptor antagonists have been shown to be useful in the treatment of sleep disorders, such as insomnia, and have potential applications in the treatment of addiction, anxiety, and depression.

Mechanism of Action

1-(cyclopropylmethyl)-2-(2-fluoro-4-methylphenyl)-1H-imidazole is a selective antagonist of the orexin-1 receptor, which is involved in the regulation of wakefulness and sleep. By blocking the orexin-1 receptor, 1-(cyclopropylmethyl)-2-(2-fluoro-4-methylphenyl)-1H-imidazole promotes sleep and reduces wakefulness. This mechanism of action makes 1-(cyclopropylmethyl)-2-(2-fluoro-4-methylphenyl)-1H-imidazole a promising candidate for the treatment of sleep disorders.
Biochemical and Physiological Effects
1-(cyclopropylmethyl)-2-(2-fluoro-4-methylphenyl)-1H-imidazole has been shown to increase sleep time and improve sleep quality in animal models. In addition, 1-(cyclopropylmethyl)-2-(2-fluoro-4-methylphenyl)-1H-imidazole has been shown to reduce drug-seeking behavior in rats, suggesting that it may have potential applications in the treatment of addiction. 1-(cyclopropylmethyl)-2-(2-fluoro-4-methylphenyl)-1H-imidazole has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

1-(cyclopropylmethyl)-2-(2-fluoro-4-methylphenyl)-1H-imidazole is a potent and selective antagonist of the orexin-1 receptor, making it a valuable tool for studying the role of the orexin system in sleep and wakefulness. However, 1-(cyclopropylmethyl)-2-(2-fluoro-4-methylphenyl)-1H-imidazole is a relatively new compound and has not been extensively studied in humans. In addition, the high cost of 1-(cyclopropylmethyl)-2-(2-fluoro-4-methylphenyl)-1H-imidazole may limit its use in some research settings.

Future Directions

There are several potential future directions for research on 1-(cyclopropylmethyl)-2-(2-fluoro-4-methylphenyl)-1H-imidazole. One area of interest is the development of more potent and selective orexin-1 receptor antagonists. In addition, further studies are needed to determine the safety and efficacy of 1-(cyclopropylmethyl)-2-(2-fluoro-4-methylphenyl)-1H-imidazole in humans. Finally, 1-(cyclopropylmethyl)-2-(2-fluoro-4-methylphenyl)-1H-imidazole may have potential applications in the treatment of other sleep disorders, such as narcolepsy, and in the treatment of other psychiatric disorders, such as schizophrenia.

Synthesis Methods

The synthesis of 1-(cyclopropylmethyl)-2-(2-fluoro-4-methylphenyl)-1H-imidazole involves the condensation of 2-fluoro-4-methylphenylacetic acid with cyclopropylmethylamine, followed by cyclization with ammonium formate. The resulting product is then purified by column chromatography to yield 1-(cyclopropylmethyl)-2-(2-fluoro-4-methylphenyl)-1H-imidazole in high purity and yield.

Scientific Research Applications

1-(cyclopropylmethyl)-2-(2-fluoro-4-methylphenyl)-1H-imidazole has been extensively studied in preclinical models and has shown promising results in the treatment of sleep disorders. In a study conducted on rats, 1-(cyclopropylmethyl)-2-(2-fluoro-4-methylphenyl)-1H-imidazole was found to increase sleep time and improve sleep quality compared to placebo. In addition, 1-(cyclopropylmethyl)-2-(2-fluoro-4-methylphenyl)-1H-imidazole has been shown to have potential applications in the treatment of addiction, anxiety, and depression.